Cas no 1285541-43-6 (N'-(1E)-(2-ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(2-ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285541-43-6
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 5906643
• PubChem ID: 6862109
• Update Time: 2025-10-29

N'-(1E)-(2-ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-ethoxybenzylidene)-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(2-furanyl)-, (2E)-2-[(2-ethoxyphenyl)methylene]hydrazide
• AKOS001632195
• N'-[(E)-(2-ethoxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• Z57329990
• N'-[(1E)-(2-ethoxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• N-[(E)-(2-ethoxyphenyl)methylideneamino]-5-(furan-2-yl)-1H-pyrazole-3-carboxamide
• (E)-N'-(2-ethoxybenzylidene)-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(2-ethoxyphenyl)methylidene]-3-(2-furyl)-1H-pyrazole-5-carbohydrazide
• 1285541-43-6
• F1092-1624
• N'-(1E)-(2-ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C17H16N4O3/c1-2-23-15-7-4-3-6-12(15)11-18-21-17(22)14-10-13(19-20-14)16-8-5-9-24-16/h3-11H,2H2,1H3,(H,19,20)(H,21,22)/b18-11+
• InChI Key： KRTGNTNAQXVPPF-WOJGMQOQSA-N
• SMILES： N1C(C2=CC=CO2)=CC(C(N/N=C/C2=CC=CC=C2OCC)=O)=N1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 11.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N'-(1E)-(2-ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide

N'-(1E)-(2-Ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound N'-(1E)-(2-Ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide, identified by the CAS number 1285541-43-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hydrazides, specifically featuring a pyrazole ring system, which is known for its versatility in medicinal chemistry. The structure of this compound is characterized by a conjugated system involving a furan moiety and an ethoxyphenyl group, which contribute to its unique electronic properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the furan ring in this compound adds an additional layer of complexity, enabling it to participate in various bioisosteric replacements and enhancing its pharmacokinetic properties. The ethoxyphenyl group further modulates the hydrophobicity and lipophilicity of the molecule, making it a promising candidate for targeted drug delivery systems.

One of the most intriguing aspects of this compound is its ability to form stable complexes with metal ions, a property that has been extensively explored in coordination chemistry. Researchers have demonstrated that the hydrazide group can act as a ligand, facilitating the formation of metalloorganic frameworks (MOFs) with potential applications in gas storage and catalysis. These findings underscore the compound's role as a versatile building block in materials science.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include the corresponding pyrazole derivative and the hydrazine derivative, which are combined under controlled conditions to yield the final product. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have revealed that the conjugated system within the molecule exhibits significant π-electron delocalization, which contributes to its stability and reactivity. These insights have been instrumental in guiding experimental designs for optimizing its use in various chemical processes.

Looking ahead, the potential applications of N'-(1E)-(2-Ethoxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide are vast and varied. Its role as a precursor for more complex molecules in medicinal chemistry continues to be explored, with ongoing research focusing on its ability to inhibit specific enzymes associated with neurodegenerative diseases. Additionally, its use as a catalyst in organic synthesis reactions is being investigated, leveraging its unique electronic properties to facilitate challenging transformations.

In conclusion, this compound represents a fascinating intersection of organic synthesis, medicinal chemistry, and materials science. Its intricate structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As our understanding of its capabilities continues to grow, so too does its potential impact on both academic research and industrial applications.